molecular formula C13H9IO3 B309915 (3-Hydroxyphenyl) 3-iodobenzoate

(3-Hydroxyphenyl) 3-iodobenzoate

Cat. No.: B309915
M. Wt: 340.11 g/mol
InChI Key: KXQSTGQRJLONNE-UHFFFAOYSA-N
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Description

(3-Hydroxyphenyl) 3-iodobenzoate is an aromatic ester derived from 3-iodobenzoic acid and 3-hydroxyphenol. Its structure features a hydroxyl group on the phenyl ring and an iodine atom at the meta position of the benzoate moiety. This compound is of interest in organic synthesis due to the electronic effects of iodine, which can influence reactivity in cross-coupling reactions or microbial dehalogenation processes .

Properties

Molecular Formula

C13H9IO3

Molecular Weight

340.11 g/mol

IUPAC Name

(3-hydroxyphenyl) 3-iodobenzoate

InChI

InChI=1S/C13H9IO3/c14-10-4-1-3-9(7-10)13(16)17-12-6-2-5-11(15)8-12/h1-8,15H

InChI Key

KXQSTGQRJLONNE-UHFFFAOYSA-N

SMILES

C1=CC(=CC(=C1)I)C(=O)OC2=CC=CC(=C2)O

Canonical SMILES

C1=CC(=CC(=C1)I)C(=O)OC2=CC=CC(=C2)O

Origin of Product

United States

Comparison with Similar Compounds

Structural and Spectroscopic Comparison with Analogous Compounds

Table 1: Structural and Spectroscopic Properties of Selected 3-Iodobenzoate Derivatives
Compound Substituents Key Spectral Data (13C NMR) Synthesis Yield (If Reported)
(3-Hydroxyphenyl) 3-iodobenzoate -OH (phenyl), -I (benzoate) Not reported in evidence Not reported
Phenyl 3-iodobenzoate -H (phenyl), -I (benzoate) 13C NMR data available (exact shifts unspecified) Not reported
Methyl 3-iodobenzoate -OCH3 (benzoate), -I Not reported 76% (as a reagent in coupling)

Key Observations :

  • The hydroxyl group in (3-Hydroxyphenyl) 3-iodobenzoate may enhance solubility in polar solvents compared to non-hydroxylated analogs like phenyl 3-iodobenzoate.
  • Methyl 3-iodobenzoate is widely used as a reagent in coupling reactions, with a reported synthesis yield of 76% under optimized conditions .

Reactivity in Microbial Dehalogenation Processes

Table 2: Substrate Specificity and Inhibition in Dehalogenation by Desulfomonile tiedjei
Compound Role in Dehalogenation Relative Activity/Inhibition
3-Chlorobenzoate Substrate High activity
3,5-Dichlorobenzoate Competitive inhibitor Strong inhibition
3-Iodobenzoate Tested substrate Activity not explicitly reported

Key Observations :

  • Halogen substituents significantly influence microbial dehalogenation. Chlorinated analogs (e.g., 3-chlorobenzoate) are actively metabolized, while bulkier iodine atoms may hinder enzyme binding or catalysis .
  • The inhibitory effect of 3,5-dichlorobenzoate suggests that steric and electronic factors at the meta position are critical for enzyme-substrate interactions.

Comparison with Non-Iodinated Benzoates

  • 3-Hydroxybenzoic Acid Derivatives: Compounds like 3-hydroxybenzaldehyde () lack iodine but share phenolic groups, enabling hydrogen bonding. These derivatives are often used in flavoring agents or antioxidants.
  • Chlorinated Analogs : 3-Chlorobenzoate exhibits higher microbial degradation activity compared to iodinated versions, highlighting the trade-off between halogen size and biodegradability .

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